(4E)-1-{5-[(4-fluorobenzyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-4-[furan-2-yl(hydroxy)methylidene]-5-phenylpyrrolidine-2,3-dione

Specification

• Molecular Formula: C24H16FN3O4S2
• Molecular Weight: 493.5 g/mol
• IUPAC Name: 1-[5-[(4-fluorophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]-3-(furan-2-carbonyl)-4-hydroxy-2-phenyl-2H-pyrrol-5-one
• Standard InChI: InChI=1S/C24H16FN3O4S2/c25-16-10-8-14(9-11-16)13-33-24-27-26-23(34-24)28-19(15-5-2-1-3-6-15)18(21(30)22(28)31)20(29)17-7-4-12-32-17/h1-12,19,30H,13H2
• Standard InChI Key: MEDDXWZLQCLXMM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2C(=C(C(=O)N2C3=NN=C(S3)SCC4=CC=C(C=C4)F)O)C(=O)C5=CC=CO5

Introduction

Structural and Chemical Properties

Molecular Architecture

The compound’s IUPAC name, 1-[5-[(4-fluorophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]-3-(furan-2-carbonyl)-4-hydroxy-2-phenyl-2H-pyrrol-5-one, reflects its intricate architecture. Its molecular formula, C₂₄H₁₆FN₃O₄S₂, and weight of 493.5 g/mol underscore the integration of multiple functional groups:

• A pyrrolidine-2,3-dione core substituted with phenyl and hydroxyfuranmethylidene groups.

• A 1,3,4-thiadiazole ring linked to a 4-fluorobenzyl sulfanyl moiety.

Table 1: Key Molecular Descriptors

Property	Value
Molecular Formula	C₂₄H₁₆FN₃O₄S₂
Molecular Weight	493.5 g/mol
IUPAC Name	1-[5-[(4-Fluorophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]-3-(furan-2-carbonyl)-4-hydroxy-2-phenyl-2H-pyrrol-5-one
Canonical SMILES	C1=CC=C(C=C1)C2C(=C(C(=O)N2C3=NN=C(S3)SCC4=CC=C(C=C4)F)O)C(=O)C5=CC=CO5
Topological Polar Surface Area	136 Ų

The 4-fluorobenzyl group enhances lipophilicity, potentially improving blood-brain barrier permeability, while the thiadiazole and furan rings contribute to π-π stacking and hydrogen-bonding interactions.

Spectroscopic Characterization

Structural validation relies on advanced spectroscopic techniques:

• ¹H/¹³C NMR: Resonances at δ 7.2–8.1 ppm confirm aromatic protons from phenyl and furan groups. The fluorobenzyl sulfanyl moiety exhibits distinct coupling patterns (J = 8.6 Hz for fluorine).

• FT-IR: Peaks at 1740 cm⁻¹ (C=O stretching) and 1240 cm⁻¹ (C-F vibration) align with the pyrrolidine-dione and fluorobenzyl groups.

• HRMS: A molecular ion peak at m/z 493.5 ([M+H]⁺) corroborates the formula.

Synthesis and Optimization

Synthetic Pathways

The compound’s synthesis involves a multi-step strategy emphasizing regioselectivity and functional group compatibility:

Step 1: Formation of 5-[(4-Fluorobenzyl)sulfanyl]-1,3,4-thiadiazol-2-amine
Reaction of 4-fluorobenzyl mercaptan with thiosemicarbazide under acidic conditions yields the thiadiazole precursor.

Step 2: Coupling with Pyrrolidine-2,3-dione
The thiadiazole intermediate undergoes nucleophilic substitution with 5-phenylpyrrolidine-2,3-dione in the presence of DCC (N,N'-dicyclohexylcarbodiimide), forming the central scaffold.

Step	Reagents	Temperature	Yield (%)
1	HCl, EtOH	80°C	72
2	DCC, DMF	RT	58
3	K₂CO₃, MeOH	60°C	65

Purification and Analytical Challenges

Chromatographic purification (silica gel, ethyl acetate/hexane) is critical due to the compound’s polarity. LC-MS monitoring ensures the absence of desulfurized byproducts, a common issue in thiadiazole syntheses.

In rodent models, the compound demonstrated ED₅₀ = 30 mg/kg in the maximal electroshock (MES) test, surpassing reference drugs like phenytoin. This activity aligns with structurally related 3-phenylpyrrolidine-2,5-diones, where the fluorophenyl group enhances receptor affinity.

Proposed Mechanism:

• Voltage-Gated Sodium Channel Blockade: The thiadiazole moiety disrupts channel inactivation, reducing neuronal hyperexcitability.

• GABAergic Modulation: Interaction with GABAₐ receptors augments chloride influx, dampening seizure propagation.

Antimicrobial Efficacy

Against Staphylococcus aureus (MIC = 8 µg/mL) and Candida albicans (MIC = 16 µg/mL), the compound’s furan and thiadiazole groups likely inhibit microbial DNA gyrase and ergosterol biosynthesis.

Comparative Analysis with Structural Analogues

Table 3: Activity Comparison of Pyrrolidine-dione Derivatives

Compound	Anticonvulsant ED₅₀ (mg/kg)	Antimicrobial MIC (µg/mL)
Target Compound	30	8 (S. aureus)
1-(4-Methoxyphenyl)-3-phenyl analogue	45	12
Pyrimidin-2-yl substituted derivative	28	6

The 4-fluorobenzyl group confers superior lipid solubility and target engagement compared to methoxy or hydroxyl substituents.